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Compound of Interest

Compound Name: Gyromitrin

Cat. No.: B11726645 Get Quote

Introduction

Gyromitrin (N′-Ethylidene-N-methylformohydrazide) is a mycotoxin found in several species of

the fungal genus Gyromitra, commonly known as "false morels".[1][2] While some of these

mushrooms are considered delicacies after proper preparation, consumption of raw or

improperly cooked specimens can lead to severe poisoning.[2][3][4] Gyromitrin is unstable

and readily hydrolyzes in the stomach's acidic environment to form monomethylhydrazine

(MMH), a highly toxic and carcinogenic compound.[1][3][5] MMH is responsible for the toxin's

adverse effects, which target the central nervous system, liver, and kidneys.[1][3] Accurate

extraction and quantification of gyromitrin from fungal tissue are critical for food safety,

toxicological research, and clinical diagnostics.

These application notes provide an overview of gyromitrin content in various fungal species

and detail modern protocols for its extraction and analysis.

Quantitative Data: Gyromitrin Content in Gyromitra
Species
The concentration of gyromitrin can vary significantly between species, geographical

locations, and even different parts of the same mushroom.[1] The following table summarizes

reported gyromitrin levels from various studies.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b11726645?utm_src=pdf-interest
https://www.benchchem.com/product/b11726645?utm_src=pdf-body
https://en.wikipedia.org/wiki/Gyromitrin
https://en.wikipedia.org/wiki/Gyromitra_esculenta
https://en.wikipedia.org/wiki/Gyromitra_esculenta
https://www.ncbi.nlm.nih.gov/books/NBK470580/
https://www.fungimag.com/spring-2020-articles/Poisons.pdf
https://www.benchchem.com/product/b11726645?utm_src=pdf-body
https://en.wikipedia.org/wiki/Gyromitrin
https://www.ncbi.nlm.nih.gov/books/NBK470580/
https://pubchem.ncbi.nlm.nih.gov/compound/Gyromitrin
https://en.wikipedia.org/wiki/Gyromitrin
https://www.ncbi.nlm.nih.gov/books/NBK470580/
https://www.benchchem.com/product/b11726645?utm_src=pdf-body
https://www.benchchem.com/product/b11726645?utm_src=pdf-body
https://www.benchchem.com/product/b11726645?utm_src=pdf-body
https://www.benchchem.com/product/b11726645?utm_src=pdf-body
https://en.wikipedia.org/wiki/Gyromitrin
https://www.benchchem.com/product/b11726645?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11726645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fungal Species Sample Type
Gyromitrin
Concentration

Reference

Gyromitra esculenta Fresh (Wet Weight) 40–732 mg/kg [1][6]

Gyromitra esculenta Dried
0.05% - 0.3% (500 -

3000 mg/kg)
[7]

G. esculenta Group Dried 100 - 3,000 mg/kg [8]

Gyromitra

leucoxantha
Dried 50 - 100 mg/kg [8]

Gyromitra gigas Dried
Undetectable to 14.7

mg/kg
[8][9]

Gyromitra venenata Dried
2598 mg/kg (in one

quantified sample)
[10]

Biochemical Pathway and Analytical Strategy
Gyromitrin itself is a volatile and unstable compound. Most analytical protocols are based on

its hydrolysis to the more stable, yet toxic, monomethylhydrazine (MMH). The MMH is then

typically derivatized to improve its stability and detectability for chromatographic analysis.
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In Vivo / In Vitro Hydrolysis

Analytical Derivatization

Gyromitrin
(C₄H₈N₂O)

N-methyl-N-formylhydrazine
(MFH)

Acid Hydrolysis
(e.g., Stomach Acid, TFA) Monomethylhydrazine

(MMH)
Further Hydrolysis

Stable MMH Derivative
(Analyzed by GC-MS or LC-MS/MS)

Derivatization Agent
(e.g., PFB-Cl, 2,4-DNB)
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Sample Preparation

Extraction & Cleanup (LC-MS/MS Protocol)

Analysis

Fungal Tissue
(Fresh or Dried)

Homogenize

Weigh Sample

Add H₂O + Acetonitrile

Vigorous Shaking

Add QuEChERS Salts

Centrifuge

Collect Acetonitrile Layer

Optional d-SPE Cleanup

Inject into LC-MS/MS

Quantify using
Matrix-Matched Standards

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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